Cas no 2138511-28-9 (2-Chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine)

2-Chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a chloro group and a 5-cyclobutyl-1,2,4-oxadiazole moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The chloro group enhances electrophilic substitution potential, while the oxadiazole ring contributes to metabolic stability and binding affinity in bioactive molecules. Its cyclobutyl substituent may influence steric and electronic properties, making it valuable in structure-activity relationship studies. The compound is suitable for use as an intermediate in medicinal chemistry, particularly in the development of kinase inhibitors or other targeted therapeutics. High purity and well-defined synthesis routes ensure reproducibility for research applications.
2-Chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine structure
2138511-28-9 structure
Product Name:2-Chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine
CAS No:2138511-28-9
MF:C11H10ClN3O
MW:235.669600963593
CID:5610973
PubChem ID:165486276
Update Time:2025-05-23

2-Chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine
    • 2138511-28-9
    • EN300-844222
    • 2-Chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine
    • Inchi: 1S/C11H10ClN3O/c12-9-8(5-2-6-13-9)10-14-11(16-15-10)7-3-1-4-7/h2,5-7H,1,3-4H2
    • InChI Key: OUEASCVPEDRPOH-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)C1=NOC(C2CCC2)=N1

Computed Properties

  • Exact Mass: 235.0512396g/mol
  • Monoisotopic Mass: 235.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 51.8Ų

2-Chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-844222-0.05g
2-chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine
2138511-28-9 95%
0.05g
$612.0 2024-05-21
Enamine
EN300-844222-0.1g
2-chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine
2138511-28-9 95%
0.1g
$640.0 2024-05-21
Enamine
EN300-844222-0.25g
2-chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine
2138511-28-9 95%
0.25g
$670.0 2024-05-21
Enamine
EN300-844222-0.5g
2-chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine
2138511-28-9 95%
0.5g
$699.0 2024-05-21
Enamine
EN300-844222-1g
2-chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine
2138511-28-9
1g
$728.0 2023-09-02
Enamine
EN300-844222-2.5g
2-chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine
2138511-28-9 95%
2.5g
$1428.0 2024-05-21
Enamine
EN300-844222-5g
2-chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine
2138511-28-9
5g
$2110.0 2023-09-02
Enamine
EN300-844222-10g
2-chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine
2138511-28-9
10g
$3131.0 2023-09-02
Enamine
EN300-844222-1.0g
2-chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine
2138511-28-9 95%
1.0g
$728.0 2024-05-21
Enamine
EN300-844222-5.0g
2-chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine
2138511-28-9 95%
5.0g
$2110.0 2024-05-21

Additional information on 2-Chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine

Introduction to 2-Chloro-3-(5-Cyclobutyl-1,2,4-Oxadiazol-3-Yl)Pyridine (CAS No. 2138511-28-9)

The compound 2-Chloro-3-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyridine, identified by the CAS number 2138511-28-9, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.

Structural Features: The molecule consists of a pyridine ring substituted with a chlorine atom at position 2 and an oxadiazole moiety at position 3. The oxadiazole group itself is further substituted with a cyclobutane ring at position 5. This combination of heterocyclic rings and substituents imparts the compound with unique electronic properties and reactivity. The presence of the pyridine ring contributes to aromatic stability, while the oxadiazole group introduces additional electron-withdrawing effects, enhancing the molecule's reactivity in certain chemical transformations.

Synthesis and Characterization: Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and transition metal-catalyzed processes to construct the complex architecture of this molecule. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure and purity of the compound.

Applications in Drug Discovery: The compound has shown promise as a lead molecule in drug discovery efforts targeting various therapeutic areas. Its unique structure allows for interactions with specific biological targets, making it a valuable candidate for developing novel pharmaceutical agents. Recent studies have highlighted its potential as an inhibitor of certain enzyme systems involved in metabolic disorders.

Materials Science Applications: Beyond pharmacology, this compound has found applications in materials science. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis and electronic materials. Researchers are exploring its potential as a ligand in metalloorganic frameworks (MOFs) for gas storage applications.

Toxicological Studies: Understanding the safety profile of this compound is crucial for its application in both therapeutic and industrial contexts. Preliminary toxicological studies indicate that it exhibits low acute toxicity; however, further research is needed to evaluate its long-term effects and environmental impact.

Future Directions: Ongoing research is focused on optimizing the synthesis of this compound to enhance yield and reduce costs. Additionally, efforts are being made to explore its potential in emerging fields such as nanotechnology and green chemistry. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new applications for this versatile molecule.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.